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Compound of Interest

Compound Name: 2,3,3,4-Tetramethylpentane

Cat. No.: B096541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-verification of the physicochemical properties of

2,3,3,4-tetramethylpentane, comparing experimentally reported values with the critically

evaluated data from the National Institute of Standards and Technology (NIST) database. This

document is intended to assist researchers, scientists, and professionals in drug development

in accurately utilizing this compound in their work by providing a clear comparison of its key

properties and detailed experimental protocols for their verification.

Data Presentation: Property Comparison
The following table summarizes the key physical and chemical properties of 2,3,3,4-
tetramethylpentane, presenting values from the NIST database alongside data from other

reputable sources for cross-verification.
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Property
NIST Database
Value

Other Source Value Reference

Molecular Formula C₉H₂₀[1][2][3][4][5] C₉H₂₀[6] [1][2][3][4][5][6]

Molecular Weight
128.2551 g/mol [1][2]

[3][4][5]
128.26 g/mol [6] [1][2][3][4][5][6]

CAS Registry Number
16747-38-9[1][2][3][4]

[5][7]
16747-38-9[6] [1][2][3][4][5][6][7]

Boiling Point 141.5 °C (414.7 K)[6] 141.5 °C[6] [6]

Melting Point -102 °C[8] Not specified [8]

Density
0.755 g/cm³ at 20°C

(293 K)[6]
0.755 g/mL[8] [6][8]

Refractive Index
Not specified in

search results
1.422[8] [8]

Experimental Protocols
Detailed methodologies for the experimental determination of the key properties of 2,3,3,4-
tetramethylpentane are provided below. These protocols are based on standard laboratory

practices for volatile organic compounds.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The capillary method is a common and efficient technique for determining the boiling

point of small quantities of liquid.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tube (sealed at one end)
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Small test tube

Heat source (Bunsen burner or heating mantle)

Sample of 2,3,3,4-tetramethylpentane

Procedure:

A small amount of the 2,3,3,4-tetramethylpentane sample is placed in the small test tube.

The capillary tube is placed in the test tube with the open end downwards.

The test tube is attached to the thermometer and immersed in the Thiele tube or oil bath.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the capillary tube.

The heating is stopped, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance. The pycnometer method is a precise

technique for determining the density of liquids.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Water bath with temperature control

Sample of 2,3,3,4-tetramethylpentane

Procedure:

The empty, clean, and dry pycnometer is weighed.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b096541?utm_src=pdf-body
https://www.benchchem.com/product/b096541?utm_src=pdf-body
https://www.benchchem.com/product/b096541?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The pycnometer is filled with the 2,3,3,4-tetramethylpentane sample and placed in a

constant temperature water bath until it reaches thermal equilibrium.

The pycnometer is removed from the bath, wiped dry, and weighed again.

The pycnometer is emptied, cleaned, and filled with distilled water, and the process is

repeated to determine the volume of the pycnometer.

The density of the sample is calculated using the formula: Density = (mass of sample) /

(volume of pycnometer).

Determination of Refractive Index (Abbe Refractometer)
The refractive index of a substance is a measure of how much the path of light is bent, or

refracted, when entering the material. It is a characteristic physical property.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Sample of 2,3,3,4-tetramethylpentane

Solvent for cleaning (e.g., acetone or ethanol)

Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent and allowed to dry.

A few drops of the 2,3,3,4-tetramethylpentane sample are placed on the prism.

The prism is closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus.

The refractive index is read from the scale. The temperature should be controlled and

recorded, as the refractive index is temperature-dependent.
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Mandatory Visualization
The following diagram illustrates the logical workflow for the cross-verification of 2,3,3,4-
tetramethylpentane properties.
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Click to download full resolution via product page

Figure 1: Workflow for cross-verification of chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.
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